Cas no 6057-38-1 ((2Z)-N-(3-bromophenyl)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide)

• Product Name: (2Z)-N-(3-bromophenyl)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
• CAS No: 6057-38-1
• MF: C₂H₆Na₂O₉S₂
• MW: 284.173181056976
• MDL: MFCD00149541
• CID: 1620660
• PubChem ID: 16211366
• Update Time: 2025-10-23

(2Z)-N-(3-bromophenyl)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(3-bromophenyl)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
• (Z)-N-(3-bromophenyl)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
• Glyoxal-sodium bisulfite monohydrate
• 1,2-Ethanedisulfonic acid, 1,2-dihydroxy-, disodium salt, monohydrate
• 1,2-Ethanedisulfonic acid, 1,2-dihydroxy-, sodium salt, hydrate (1:2:1)
• 332360-05-1
• DTXSID50583414
• Disodium 1,2-dihydroxy-1,2-ethanedisulfonate monohydrate
• Glyoxal SodiuM Bisulfite Hydrate
• Glyoxal-sodium bisulfite monohydrate [MI]
• C13100
• monosodium monosodium(II) mono(1,2-dihydroxyethane-1,2-disulfonate) hydrate
• DISODIUM 1,2-DIHYDROXYETHANE-1,2-DISULFONATE HYDRATE
• 9T0J444EKV
• 1,2-Dihydroxy-1,2-ethanedisulfonic acid disodium salt hydrate
• Glyoxal sodium bisulfite addition compound hydrate,98
• Sodium 1,2-dihydroxyethane-1,2-disulfonate--water (2/1/1)
• Glyoxal Sodium Bisulfite xHydrate
• Q27273126
• Glyoxal sodium bisulfite addition compound hydrate
• 6057-38-1
• disodium;1,2-dihydroxyethane-1,2-disulfonate;hydrate
• MFCD00149541
• UNII-9T0J444EKV

• MDL： MFCD00149541
• Inchi： 1S/C2H6O8S2.2Na.H2O/c3-1(11(5,6)7)2(4)12(8,9)10;;;/h1-4H,(H,5,6,7)(H,8,9,10);;;1H2/q;2*+1;/p-2
• InChI Key： JQYGKJGYGOFFIK-UHFFFAOYSA-L
• SMILES： S(C(C(O)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].O

Computed Properties

• Exact Mass: 402.02155
• Monoisotopic Mass: 402.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.529
• Boiling Point: 605.2°C at 760 mmHg
• Flash Point: 319.8°C
• Refractive Index: 1.671
• PSA: 91.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on (2Z)-N-(3-bromophenyl)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide

Compound CAS No. 6057-38-1: (2Z)-N-(3-bromophenyl)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide

The compound with CAS No. 6057-38-1, known as (2Z)-N-(3-bromophenyl)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyano group, a bromophenyl moiety, and a hydroxydimethoxyphenyl group arranged in a propenamide framework. The stereochemistry at the double bond (Z configuration) plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a promising candidate for drug development. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to modulate key enzymes involved in inflammatory pathways. Additionally, the presence of the hydroxydimethoxyphenyl group suggests potential antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. Key steps include the formation of the enamide intermediate and subsequent bromination at the phenyl ring. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate solubility in aqueous solutions, which is critical for its bioavailability. However, further research is needed to optimize its pharmacokinetic profile for therapeutic applications. Preclinical trials have demonstrated that it has low toxicity in animal models, indicating a favorable safety profile.

Looking ahead, the compound's versatility makes it a valuable tool in synthetic chemistry as well. Its use as an intermediate in the synthesis of more complex molecules has been explored, particularly in the construction of bioactive compounds with intricate architectures. The integration of this compound into larger molecular frameworks could pave the way for novel drug discovery efforts.

In conclusion, CAS No. 6057-38-1 represents a significant advancement in organic chemistry with broad implications for drug development and synthetic methodologies. Its unique structure and promising biological activities position it as a key molecule for future research and applications.